Cas no 2361658-09-3 (N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide)

• Product Name: N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide
• CAS No: 2361658-09-3
• MF: C₁₀H₁₄F₃NO₂
• MW: 237.218873500824
• CID: 5379764
• PubChem ID: 139015408
• Update Time: 2025-10-14

N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Hydroxy-4-(trifluoromethyl)cyclohexyl]-2-propenamide
• N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide

• Inchi： 1S/C10H14F3NO2/c1-2-8(15)14-7-3-5-9(16,6-4-7)10(11,12)13/h2,7,16H,1,3-6H2,(H,14,15)
• InChI Key： UZCHJNRRNFHBAG-UHFFFAOYSA-N
• SMILES： C(NC1CCC(O)(C(F)(F)F)CC1)(=O)C=C

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 349.5±42.0 °C(Predicted)
• pka: 12.29±0.40(Predicted)

Additional information on N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide

N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide (CAS No. 2361658-09-3): An Emerging Compound in Medicinal Chemistry

N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide (CAS No. 2361658-09-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and hydroxy groups, exhibits promising pharmacological properties that make it a valuable candidate for further research and development.

The trifluoromethyl group is a common functional group in medicinal chemistry, known for its ability to enhance the lipophilicity and metabolic stability of compounds. This feature is particularly advantageous in drug design, as it can improve the bioavailability and half-life of potential therapeutic agents. In the case of N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide, the presence of this group may contribute to its enhanced biological activity and reduced susceptibility to metabolic degradation.

The hydroxy group, on the other hand, plays a crucial role in the compound's solubility and reactivity. Hydroxyl groups can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. This property is essential for designing drugs that can effectively interact with specific receptors or enzymes without causing off-target effects.

Recent studies have explored the potential therapeutic applications of N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, a class of inflammatory mediators. This finding suggests that N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide could be a promising lead compound for developing anti-inflammatory drugs.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have shown that N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide exhibits inhibitory activity against certain viral enzymes, such as proteases and polymerases. These enzymes are critical for viral replication and are often targeted by antiviral drugs. Further research is needed to elucidate the mechanism of action and optimize the compound's antiviral properties.

In addition to its therapeutic potential, N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide has also been studied for its safety profile. Preclinical toxicity studies have indicated that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This is an important consideration for drug development, as safety is a critical factor in determining the clinical viability of a new compound.

The synthesis of N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide involves several steps, including the formation of the trifluoromethyl group and the introduction of the hydroxy functionality. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of triflic anhydride to introduce the trifluoromethyl group followed by hydrolysis to form the hydroxy group. The choice of synthetic method can significantly impact the yield and purity of the final product, making it an important consideration for large-scale production.

In conclusion, N-4-hydroxy-4-(trifluoromethyl)cyclohexylprop-2-enamide (CAS No. 2361658-09-3) represents an exciting advancement in medicinal chemistry. Its unique combination of functional groups and promising pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanism of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in areas such as inflammation and viral infections.